Cas no 2009045-91-2 (Furan, 3-(bromomethyl)tetrahydro-3-(tetrahydro-3-thienyl)-)

• Product Name: Furan, 3-(bromomethyl)tetrahydro-3-(tetrahydro-3-thienyl)-
• CAS No: 2009045-91-2
• MF: C₉H₁₅BrOS
• MW: 251.183800935745
• CID: 5285586
• Update Time: 2025-05-22

Furan, 3-(bromomethyl)tetrahydro-3-(tetrahydro-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(bromomethyl)tetrahydro-3-(tetrahydro-3-thienyl)-

• Inchi： 1S/C9H15BrOS/c10-6-9(2-3-11-7-9)8-1-4-12-5-8/h8H,1-7H2
• InChI Key： PKWUGJUMXTXBIV-UHFFFAOYSA-N
• SMILES： O1CCC(CBr)(C2CCSC2)C1

Additional information on Furan, 3-(bromomethyl)tetrahydro-3-(tetrahydro-3-thienyl)-

Furan, 3-(bromomethyl)tetrahydro-3-(tetrahydro-3-thienyl) - A Comprehensive Overview

Furan, 3-(bromomethyl)tetrahydro-3-(tetrahydro-3-thienyl), also known by its CAS number 2009045-91-2, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically a furan derivative with a tetrahydrothiophene substituent and a bromomethyl group attached at the 3-position of the furan ring.

The structure of this compound is characterized by a five-membered furan ring, which is partially hydrogenated to form a tetrahydropyran-like structure at the 3-position. The presence of the bromomethyl group introduces additional reactivity and functional versatility to the molecule, making it a valuable intermediate in various synthetic pathways.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique electronic properties and structural features make it an ideal candidate for exploring new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, researchers have developed efficient methods to prepare this compound using advanced catalytic systems and green chemistry principles. These methods not only enhance the yield but also reduce environmental impact, aligning with current trends in sustainable chemical synthesis.

The application of this compound extends beyond pharmaceuticals; it has shown promise in materials science as well. By incorporating this compound into polymer matrices, scientists have observed enhanced mechanical properties and thermal stability, suggesting its potential use in high-performance materials for aerospace and automotive industries.

Moreover, recent advancements in computational chemistry have enabled detailed molecular modeling of this compound, providing insights into its interaction with biological targets and its role in catalytic processes.

In conclusion, Furan, 3-(bromomethyl)tetrahydro-3-(tetrahydro-3-thienyl), continues to be a focal point for researchers due to its versatile structure and wide-ranging applications across multiple disciplines.